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Essential Safety and Handling Guide for Copper-
63
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Copper-63 (⁶³Cu), a stable isotope of copper. The primary hazards associated with

⁶³Cu in its elemental form are related to the chemical and physical properties of copper,

particularly when handled as a powder or dust. While ⁶³Cu itself is not radioactive, it can be

used in applications where it may become activated. Therefore, adherence to rigorous safety

procedures is essential.

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the most critical line of defense against exposure to

copper dust and fumes. The following PPE is mandatory when handling Copper-63, especially

in powder form.

Eye and Face Protection:

Safety glasses with side shields are the minimum requirement.[1]

Chemical safety goggles should be worn if there is a potential for dust generation or

splashes that could cause eye discomfort.[1][2]
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A face shield, used in combination with safety glasses or goggles, is recommended for

operations with a high risk of dust or fume generation.[3]

Hand Protection:

Wear suitable chemical-resistant gloves tested according to EN 374.[4]

Nitrile rubber (NBR) gloves are a suitable material for protection against copper dust.[4]

Always inspect gloves for degradation or punctures before use and remove them correctly

to avoid skin contamination.

Body Protection:

Wear protective clothing to prevent skin contact.[1] A lab coat is standard, but for tasks

with significant dust generation, coveralls may be necessary.

Ensure clothing is clean and put on before work begins.[3]

Remove contaminated clothing immediately and wash it before reuse.[4][5]

Respiratory Protection:

Operations should be conducted in a well-ventilated area, preferably within a chemical

fume hood or using local exhaust ventilation to keep airborne concentrations below

exposure limits.[2][6]

If engineering controls are insufficient or during emergency situations, an approved air-

purifying respirator should be used.[2]

For exposures exceeding 1 mg/m³ (as copper dusts and mists), a NIOSH-approved air-

purifying, particulate filter respirator (e.g., N95) is required.[3]

Occupational Exposure Limits
Personnel must ensure that airborne concentrations of copper dust and fumes remain below

the established occupational exposure limits.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0549.pdf
https://www.carlroth.com/medias/SDB-8279-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTUzODV8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcwTnk4NU1qSXpNVFV6TkRnek9EQTJMMU5FUWw4NE1qYzVYME5JWDBWT0xuQmtaZ3xiYmI1M2FmNjhlYTIwNGFlOWYzNjhmYjFiMzVmOGNkMThiOWUyMmQ2NDBhNzA1YWY4NWRjYjY0YzVjMTA5YjI3
https://www.carlroth.com/medias/SDB-8279-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTUzODV8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcwTnk4NU1qSXpNVFV6TkRnek9EQTJMMU5FUWw4NE1qYzVYME5JWDBWT0xuQmtaZ3xiYmI1M2FmNjhlYTIwNGFlOWYzNjhmYjFiMzVmOGNkMThiOWUyMmQ2NDBhNzA1YWY4NWRjYjY0YzVjMTA5YjI3
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/copper%2063%20metal%20-%20stable%20isotop.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0549.pdf
https://www.carlroth.com/medias/SDB-8279-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTUzODV8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcwTnk4NU1qSXpNVFV6TkRnek9EQTJMMU5FUWw4NE1qYzVYME5JWDBWT0xuQmtaZ3xiYmI1M2FmNjhlYTIwNGFlOWYzNjhmYjFiMzVmOGNkMThiOWUyMmQ2NDBhNzA1YWY4NWRjYjY0YzVjMTA5YjI3
https://www.espimetals.com/index.php/msds/543-Copper%20Sulfate
https://www.buyisotope.com/sds/cu-63-metal-safety-data-sheet-cu-63-sds-cu-63-isotope-cu-63-enriched-cu-63.pdf
https://www.espimetals.com/msds/126-Copper
https://www.buyisotope.com/sds/cu-63-metal-safety-data-sheet-cu-63-sds-cu-63-isotope-cu-63-enriched-cu-63.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0549.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory Body
Exposure Limit (TWA - 8-hour Time-

Weighted Average)

ACGIH 0.2 mg/m³ (fume); 1 mg/m³ (dusts and mists)

NIOSH 0.1 mg/m³ (fume); 1 mg/m³ (dusts and mists)

OSHA (PEL) 0.1 mg/m³ (fume); 1 mg/m³ (dusts and mists)

Source:[2]

Standard Operating Protocol for Handling Copper-
63
This protocol outlines the step-by-step procedure for safely handling, storing, and disposing of

Copper-63 in a laboratory setting.

3.1. Preparation and Handling

Designate Area: Conduct all work with ⁶³Cu powder in a designated area, such as a chemical

fume hood, to control dust.[6]

Assemble PPE: Before handling the material, don all required PPE as specified in Section 1.

Engineering Controls: Ensure local exhaust ventilation or a fume hood is operational.[2]

Handling Operations:

Use with adequate ventilation and minimize dust generation and accumulation.[2]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Grounding: When transferring powders, ground and bond containers and receiving

equipment to prevent static discharge, as metal dusts can be explosive.[1][4]

Use non-sparking tools.[4]

Practice good housekeeping to prevent dust accumulation on surfaces.[1]
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Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after

handling the material and before breaks.[4][6]

3.2. Storage

Container: Store ⁶³Cu in a tightly sealed, properly labeled container.[1][2]

Location: Keep the container in a cool, dry, well-ventilated area.[2][6]

Incompatibilities: Store away from incompatible substances such as strong acids, alkalis,

oxidizers, acetylene, and halogens.[7] Reaction with acids can produce flammable hydrogen

gas.[1]

3.3. Spill Management

Evacuate: Alert personnel in the area and evacuate if necessary.[1]

Control: Remove all sources of ignition.[1]

Clean-up:

For minor spills, sweep up the material, avoiding dust generation, and place it into a

suitable, sealed container for disposal.[2]

Do not use compressed air to clean surfaces.[6]

For major spills, control personal contact by wearing all necessary PPE.[1]

3.4. Disposal Plan

Waste Characterization: Since ⁶³Cu is a stable isotope, it is not considered radioactive waste

unless it has been activated. Therefore, it should be handled as chemical waste.

Waste Collection: Collect all ⁶³Cu waste, including contaminated PPE and spill clean-up

materials, in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste in accordance with local, state, and federal regulations

for chemical waste. Contact your institution's Environmental Health and Safety (EHS) office

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.buyisotope.com/sds/cu-63-metal-safety-data-sheet-cu-63-sds-cu-63-isotope-cu-63-enriched-cu-63.pdf
https://www.carlroth.com/medias/SDB-8279-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTUzODV8YXBwbGljYXRpb24vcGRmfGFEVXpMMmcwTnk4NU1qSXpNVFV6TkRnek9EQTJMMU5FUWw4NE1qYzVYME5JWDBWT0xuQmtaZ3xiYmI1M2FmNjhlYTIwNGFlOWYzNjhmYjFiMzVmOGNkMThiOWUyMmQ2NDBhNzA1YWY4NWRjYjY0YzVjMTA5YjI3
https://www.espimetals.com/msds/126-Copper
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/copper%2063%20metal%20-%20stable%20isotop.pdf
https://www.buyisotope.com/sds/cu-63-metal-safety-data-sheet-cu-63-sds-cu-63-isotope-cu-63-enriched-cu-63.pdf
https://www.buyisotope.com/sds/cu-63-metal-safety-data-sheet-cu-63-sds-cu-63-isotope-cu-63-enriched-cu-63.pdf
https://www.espimetals.com/msds/126-Copper
https://www.scribd.com/document/481759414/MetalsDepotSDS-Copper-2018-pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/copper%2063%20metal%20-%20stable%20isotop.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/copper%2063%20metal%20-%20stable%20isotop.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/copper%2063%20metal%20-%20stable%20isotop.pdf
https://www.buyisotope.com/sds/cu-63-metal-safety-data-sheet-cu-63-sds-cu-63-isotope-cu-63-enriched-cu-63.pdf
https://www.espimetals.com/msds/126-Copper
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/copper%2063%20metal%20-%20stable%20isotop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for specific guidance. Copper is 100% recyclable and should not be sent to a landfill if a

recycling option is available.[8][9]

Activation Note: If the ⁶³Cu has been used in an environment where it could have become

neutron-activated (e.g., near a particle accelerator or in a reactor), it must be surveyed for

radioactivity before disposal. If activated, it must be managed as radioactive waste according

to institutional and regulatory protocols.

Workflow and Safety Relationships
The following diagrams illustrate the procedural workflow for handling Copper-63 and the

logical relationships of the safety requirements.
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Caption: Procedural workflow for handling Copper-63.
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Caption: Hierarchy of safety controls for Copper-63.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b576791#personal-protective-equipment-for-handling-
copper-63]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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